1-(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)methanamine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 1-(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)methanamine is a pyrazole-derived methanamine featuring a 2-furylmethyl substituent. Its structure combines a fluorinated pyrazole core with a furan-containing side chain, which may confer unique electronic and steric properties.
Properties
Molecular Formula |
C12H17ClFN3O |
|---|---|
Molecular Weight |
273.73 g/mol |
IUPAC Name |
N-[(1-ethyl-5-fluoro-3-methylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine;hydrochloride |
InChI |
InChI=1S/C12H16FN3O.ClH/c1-3-16-12(13)11(9(2)15-16)8-14-7-10-5-4-6-17-10;/h4-6,14H,3,7-8H2,1-2H3;1H |
InChI Key |
PUCMJUMMMAUKMR-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C(=C(C(=N1)C)CNCC2=CC=CO2)F.Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound is compared to five analogs (Table 1) based on substituent variations, molecular weight, and inferred properties.
Table 1: Structural and Molecular Comparison
Note: Molecular formula and weight for the target compound are inferred based on structural similarity to analogs.
Key Structural and Functional Differences :
Pyrazole Core Modifications: The target compound and Analog 5 share the 1-ethyl-5-fluoro-3-methyl-pyrazole core, which likely enhances metabolic stability compared to non-fluorinated analogs (e.g., Analog 4) . Analog 2 lacks fluorine but includes a trifluoromethyl group, which increases lipophilicity and may improve membrane permeability .
Analog 3 features a difluoroethyl group, which could enhance electronic effects but may increase steric hindrance .
Molecular Weight and Drug-Likeness :
- The target compound’s molecular weight (~278.33 g/mol) aligns with Lipinski’s Rule of Five, suggesting favorable oral bioavailability compared to heavier analogs like Analog 3 (305.76 g/mol) .
Inferred Pharmacological and Physicochemical Properties
- Electron-Withdrawing Effects : The 5-fluoro substituent on the pyrazole ring (target compound and Analog 5) could stabilize the molecule against oxidative metabolism .
- Bioactivity : While direct data are unavailable, analogs like Analog 4 (with a methoxyphenyl group) have been studied for antimicrobial activity, suggesting the target compound’s furan moiety might similarly interact with biological targets .
Preparation Methods
Cyclocondensation of Hydrazines with 1,3-Diketones
Reaction Scheme :
$$
\text{Hydrazine derivative} + \text{1,3-diketone} \rightarrow \text{Pyrazole intermediate}
$$
- Regioselectivity :
- Example :
Ethylhydrazine hydrochloride reacts with 5-fluoro-3-methyl-1,3-diketone in chloroform under reflux to form 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-carbaldehyde.
Conditions :
| Parameter | Value |
|---|---|
| Solvent | Chloroform or ethanol |
| Temperature | Reflux (60–80°C) |
| Time | 2–4 hours |
| Yield | 37–97% |
Trichloromethyl Enone Methodology
A regiocontrolled approach using trichloromethyl enones enables precise substitution patterns:
- Cyclocondensation : Trichloromethyl enones react with hydrazines to form 3(5)-trichloromethylpyrazoles.
- Methanolysis : The trichloromethyl group is converted to carboxyalkyl via nucleophilic substitution (e.g., using methanol/KOH).
Functionalization of the Pyrazole Core
N-Alkylation for 1-Ethyl Substitution
Ethylation at the pyrazole N1 position is achieved via:
- Mitsunobu reaction : Using diethyl azodicarboxylate (DEAD) and triphenylphosphine.
- Direct alkylation : Ethyl bromide in the presence of a base (e.g., K₂CO₃).
Example :
$$
\text{Pyrazole} + \text{CH₃CH₂Br} \xrightarrow{\text{DMF, K₂CO₃}} 1\text{-ethylpyrazole derivative}
$$
Fluorination Strategies
Fluorine is introduced either:
- Early-stage : Using fluorinated diketones (e.g., 5-fluoro-1,3-diketone).
- Late-stage : Halogen exchange (e.g., Cl → F via KF/18-crown-6).
Challenges :
Coupling the Methanamine Side Chain
Reductive Amination
The furylmethylamine side chain is introduced via reductive amination:
$$
\text{Pyrazole-4-carbaldehyde} + \text{Furfurylamine} \xrightarrow{\text{NaBH₄}} \text{Target compound}
$$
Conditions :
| Parameter | Value |
|---|---|
| Reducing agent | NaBH₄ or NaBH₃CN |
| Solvent | Methanol or THF |
| Yield | 52–83% |
Nucleophilic Substitution
A chloromethyl intermediate reacts with furfurylamine:
$$
\text{Pyrazole-CH₂Cl} + \text{NH₂(CH₂C₄H₃O)} \xrightarrow{\text{Base}} \text{Target compound}
$$
Optimization :
- Microwave-assisted synthesis reduces reaction time (e.g., 30 minutes vs. 16 hours).
Industrial-Scale Considerations
Continuous Flow Reactors
- Enhance yield and purity by minimizing side reactions.
- Example: Tubular reactors for cyclocondensation steps.
Purification Techniques
- Column chromatography : Silica gel with hexane/ethyl acetate.
- Recrystallization : Ethanol/water mixtures for final product.
Comparative Analysis of Methods
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
